Cas no 117297-41-3 (4-Hydroxyquinazoline-6-Carbonitrile)

• Product Name: 4-Hydroxyquinazoline-6-Carbonitrile
• CAS No: 117297-41-3
• MF: C₉H₅N₃O
• MW: 171.155501127243
• MDL: MFCD20039986
• CID: 842697
• PubChem ID: 135703883
• Update Time: 2025-04-19

4-Hydroxyquinazoline-6-Carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3,4-Dihydroquinazoline-6-carbonitrile
• 4-hydroxyquinazoline-6-carbonitrile
• 6-Quinazolinecarbonitrile, 3,4-dihydro-4-oxo-
• AK127410
• KB-242956
• SureCN4203914
• SureCN6764082
• 6-cyanoquinazolin-4(3H)-one
• 6-Cyanoquinazolin-4-one
• VXISBCZDQLPLJO-UHFFFAOYSA-N
• 4-oxo-1H-quinazoline-6-carbonitrile
• FCH1314878
• NE57207
• OR350144
• AX8249201
• Z3931
• 4-Oxo-1,4-dihydro
• CS-0084718
• SCHEMBL4203914
• DS-2903
• SCHEMBL17203049
• 117297-41-3
• AKOS016012688
• EN300-135750
• DTXSID60563146
• 4-oxo-3,4-dihydro-quinazoline-6-carbonitrile
• AKOS026726460
• MFCD20039986
• FS-3787
• 4-Oxo-1,4-dihydroquinazoline-6-carbonitrile
• 4-OXO-3H-QUINAZOLINE-6-CARBONITRILE
• 4-Hydroxyquinazoline-6-Carbonitrile

• MDL： MFCD20039986
• Inchi： 1S/C9H5N3O/c10-4-6-1-2-8-7(3-6)9(13)12-5-11-8/h1-3,5H,(H,11,12,13)
• InChI Key： VXISBCZDQLPLJO-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C#N)C=CC=2N=CN1

Computed Properties

• Exact Mass: 171.043261791g/mol
• Monoisotopic Mass: 171.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 0.4

4-Hydroxyquinazoline-6-Carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines